1-(Diethoxyphosphinyl)-4-fluoronaphthalene

• CAS RN: 870888-99-6
• Molecular Formula: C14H16FO3P
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 1-diethoxyphosphoryl-4-fluoronaphthalene
• InChI: InChI=1S/C14H16FO3P/c1-3-17-19(16,18-4-2)14-10-9-13(15)11-7-5-6-8-12(11)14/h5-10H,3-4H2,1-2H3
• InChI Key: XHWCDZRIQFKFSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=CC=C(C2=CC=CC=C21)F)OCC

Description

1-(Diethoxyphosphinyl)-4-fluoronaphthalene is a useful research compound. Its molecular formula is C14H16FO3P and its molecular weight is 282.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-bromo-4-fluoronaphthalene (500 mg, 2.22 mmol) in tetrahydrofuran (5 mL) was added dropwise to stirred solution of t-BuLi (1.4 M in pentane, 3.17 mL, 4.44 mmol) in tetrahydrofuran (5 mL) at −78° C. The reaction mixture was stirred for 1 hour at −78° C., after which diethyl chlorophosphate (0.96 mL, 6.66 mmol) was added dropwise. The reaction mixture was left to warm to rt and concentrated. The residue was suspended in 2 M NaOH (50 mL) and extracted with dichloromethane (2×50 mL). The combined organic phases were dried over sodium sulfate, filtered and evaporated to give crude (4-fluoronaphthalen-1-yl)phosphonic acid diethyl ester (139MBT60-8C, 512 mg, 60% pure by NMR) as a yellow oil. 139MBT60-8C (200 mg, 0.425 mmol) was dissolved in pyrrolidine (0.5 mL) and stirred 2 hours at rt. The reaction mixture was concentrated and re-dissolved in dichloromethane (20 mL). The organic phase was washed with 2 M NaOH (20 mL) and dried over sodium sulfate, filtered and evaporated. The residue was purified by preparative TLC (0-5% methanol in dichloromethane) to give the title compound (89 mg, 30%) as a white solid.